1-Aminopropan-2-ol

Specification

• Description: 1-aminopropan-2-ol is any amino alcohol that is propan-2-ol substituted by an amino group at position 1. It has a role as an Escherichia coli metabolite. It is an amino alcohol and a secondary alcohol.; Monoisopropanolamine appears as a colorless liquid with a slight ammonia-like odor. Less dense than water and soluble in water. Flash point 165°F. Corrosive to metals and tissue. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Used in plastics, paints, cutting oils, and specialized cleaning compounds.; 1-Amino-propan-2-ol, also known as isopropanolamine or 2-hydroxypropylamine, belongs to the class of organic compounds known as 1, 2-aminoalcohols. These are organic compounds containing an alkyl chain with an amine group bound to the C1 atom and an alcohol group bound to the C2 atom. 1-Amino-propan-2-ol exists as a liquid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 1-Amino-propan-2-ol has been primarily detected in saliva. 1-Amino-propan-2-ol can be converted into 1-aminopropan-2-yl phosphate. 1-Amino-propan-2-ol has a fishy taste.
• CAS No.: 1674-56-2
• Molecular Formula: C3H9NO; CH3CHOHCH2NH2; C3H9NO
• Molecular Weight: 75.11 g/mol
• IUPAC Name: 1-aminopropan-2-ol
• Standard InChI: InChI=1S/C3H9NO/c1-3(5)2-4/h3,5H,2,4H2,1H3
• Standard InChI Key: HXKKHQJGJAFBHI-UHFFFAOYSA-N
• SMILES: CC(CN)O
• Canonical SMILES: CC(CN)O
• Boiling Point: 313 to 316 °F at 758 mm Hg (NTP, 1992); 160.0 °C; 159.46 °C @ 760 MM HG; 159.5 °C; 313-316°F
• Colorform: LIQUID
• Flash Point: 171 °F (NTP, 1992); 171 °F (77 °C) (closed cup); 77 °C c.c.; 171°F
• Melting Point: 34.5 °F (NTP, 1992); 25.0 °C; 24-26 °C; 1.74 °C; 1 °C; 34.5°F